Cas no 5152-91-0 (3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione)

3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione structure
5152-91-0 structure
Product Name:3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione
CAS No:5152-91-0
MF:C10H9NO2S
MW:207.248961210251
CID:1571786
PubChem ID:1244299
Update Time:2025-04-21

3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione
    • 2,4-thiazolidinedione, 3-(3-methylphenyl)-
    • 3-m-Tolyl-thiazolidine-2,4-dione
    • SR-01000410248-1
    • AKOS000633430
    • SMSF0003878
    • DTXSID90361339
    • 5152-91-0
    • CBMicro_011517
    • CB14660
    • BIM-0011362.P001
    • SR-01000410248
    • STK701246
    • 3-(3-methylphenyl)-1,3-thiazolane-2,4-dione
    • Inchi: 1S/C10H9NO2S/c1-7-3-2-4-8(5-7)11-9(12)6-14-10(11)13/h2-5H,6H2,1H3
    • InChI Key: NXSOMENTOSLKFO-UHFFFAOYSA-N
    • SMILES: S1C(N(C(C1)=O)C1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 207.03547
  • Monoisotopic Mass: 207.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 62.7Ų

Experimental Properties

  • Density: 1.357g/cm3
  • Boiling Point: 348.4ºC at 760 mmHg
  • Flash Point: 164.5ºC
  • Refractive Index: 1.641
  • PSA: 37.38
  • LogP: 2.25980
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